Ocfentanil-d5 (hydrochloride)
Overview
Description
Ocfentanil-d5 (hydrochloride) is intended for use as an internal standard for the quantification of ocfentanil by GC- or LC-MS. Ocfentanil is an opioid that has been shown to alter systolic arterial blood pressure and heart rate when used as a supplement to general anesthesia in initial trials. This product is intended for research and forensic applications.
Scientific Research Applications
1. Forensic Toxicology and Postmortem Analysis
Ocfentanil-d5 (hydrochloride) has been a subject of study in forensic toxicology, particularly in the analysis of postmortem samples. It's been used in cases involving fatalities to determine the presence and concentration of ocfentanil in biological samples. For instance, research has developed methods for quantifying ocfentanil in various biological tissues, providing critical information for forensic investigations. The development of ultra-performance liquid chromatography tandem mass spectrometry (UHPLC-MS/MS) methods has been pivotal in these studies, aiding in the accurate detection and analysis of ocfentanil in forensic samples (Coopman et al., 2016).
2. Analytical Methods Development
Research has focused on the development of analytical methods for the detection of ocfentanil and its metabolites. These methods are crucial for identifying and quantifying ocfentanil in various matrices, which is essential for both clinical and forensic toxicology. For example, studies have explored the creation of GC-MS methods for determining ocfentanil in whole blood, providing a tool for toxicological investigations (Misailidi et al., 2018).
3. Study of Ocfentanil Distribution and Metabolism
Understanding the distribution and metabolism of ocfentanil in the human body is another significant area of research. Studies have been conducted to investigate the presence of ocfentanil and its metabolites in different biological samples, such as blood, urine, and tissue samples. These studies provide insights into the pharmacokinetics of ocfentanil, which is valuable for both clinical and forensic purposes (Allibe et al., 2018).
properties
Product Name |
Ocfentanil-d5 (hydrochloride) |
|---|---|
Molecular Formula |
C22H22D5FN2O2 · HCl |
Molecular Weight |
412 |
InChI |
InChI=1S/C22H27FN2O2.ClH/c1-27-17-22(26)25(21-10-6-5-9-20(21)23)19-12-15-24(16-13-19)14-11-18-7-3-2-4-8-18;/h2-10,19H,11-17H2,1H3;1H/i2D,3D,4D,7D,8D; |
InChI Key |
IUZMSSDQGOBJTG-GTOZQSFPSA-N |
SMILES |
O=C(COC)N(C1=CC=CC=C1F)C2CCN(CCC3=C([2H])C([2H])=C([2H])C([2H])=C3[2H])CC2.Cl |
synonyms |
N-(2-fluorophenyl)-2-methoxy-N-[1-(2-phenylethyl-d5)-4-piperidinyl]-acetamide, monohydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
